![molecular formula C18H14N2O3S B1207524 4-methyl-N-(3-nitrophenyl)-5-phenyl-3-thiophenecarboxamide](/img/structure/B1207524.png)
4-methyl-N-(3-nitrophenyl)-5-phenyl-3-thiophenecarboxamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
4-methyl-N-(3-nitrophenyl)-5-phenyl-3-thiophenecarboxamide is an aromatic amide.
Scientific Research Applications
Antimicrobial Activity
- Synthesis and Antimicrobial Activity : Compounds related to 4-methyl-N-(3-nitrophenyl)-5-phenyl-3-thiophenecarboxamide, such as 3-(4'-nitrophenyl)-4-(4"-chloro benzamido)-5-substituted phenyl)-4H-1,2,4-triazole, have been synthesized and shown to exhibit significant antibacterial activity (Roy, Desai, & Desai, 2005).
Conducting Polymers and Electrochromic Devices
- Conducting Polymer Synthesis : Related compounds like 2,5-di(4-methyl-thiophen-2-yl)-1-(4-nitrophenyl)-1H-pyrrole have been synthesized and used to produce soluble polymers, indicating potential applications in electrochromic devices (Variş, Ak, Tanyeli, Akhmedov, & Toppare, 2006).
Structural Analysis and Characterization
- Crystal Structure Analysis : The crystal structure of compounds like 2-Nitro-N-(4-nitrophenyl)benzamide, closely related to this compound, have been characterized, providing insights into molecular structure and potential applications in material science (Saeed, Hussain, & Flörke, 2008).
Molecular Synthesis Methods
- Synthesis of Analogous Compounds : Research has been conducted on the synthesis of related compounds, such as 4-methyl-2-phenyl-N-(pyridin-2-yl) thiazole-5-carboxamide, which share structural features with c-Met inhibitors, indicating potential applications in medicinal chemistry (Chu, Rao, Zheng, & Xu, 2021).
Polymorphism in Pharmaceutical Solids
- Analysis of Conformational Polymorphism : Detailed analysis of molecular structure, including polymorphic forms of similar compounds, has been carried out using solid-state NMR and electronic structure calculations, which is crucial for understanding drug stability and formulation (Smith, Xu, & Raftery, 2006).
Properties
Molecular Formula |
C18H14N2O3S |
---|---|
Molecular Weight |
338.4 g/mol |
IUPAC Name |
4-methyl-N-(3-nitrophenyl)-5-phenylthiophene-3-carboxamide |
InChI |
InChI=1S/C18H14N2O3S/c1-12-16(11-24-17(12)13-6-3-2-4-7-13)18(21)19-14-8-5-9-15(10-14)20(22)23/h2-11H,1H3,(H,19,21) |
InChI Key |
VQSIMGZYWMLUOD-UHFFFAOYSA-N |
SMILES |
CC1=C(SC=C1C(=O)NC2=CC(=CC=C2)[N+](=O)[O-])C3=CC=CC=C3 |
Canonical SMILES |
CC1=C(SC=C1C(=O)NC2=CC(=CC=C2)[N+](=O)[O-])C3=CC=CC=C3 |
Origin of Product |
United States |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.